8-tert-Butyl-4-(4-chloro-2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-tert-butyl-4-(4-chloro-2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C20H25ClFNO4/c1-19(2,3)12-6-8-20(9-7-12)23(16(11-27-20)18(25)26)17(24)14-5-4-13(21)10-15(14)22/h4-5,10,12,16H,6-9,11H2,1-3H3,(H,25,26)
• InChI Key: QPVOGDPPBFZPBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=C(C=C(C=C3)Cl)F
• Molecular Formula: C20H25ClFNO4
• Molecular Weight: 397.9 g/mol
• CAS No.: 1326809-87-3

Description

8-tert-Butyl-4-(4-chloro-2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is a spirocyclic compound featuring a 1-oxa-4-azaspiro[4.5]decane core. Key structural attributes include:

• Spirocyclic framework: The 1-oxa-4-azaspiro[4.5]decane system combines an oxygen atom (1-oxa) and a nitrogen atom (4-aza) within a bicyclic structure, creating conformational rigidity that enhances target binding specificity .
• Substituents: 8-tert-Butyl: A bulky alkyl group at position 8, which increases steric hindrance and may improve metabolic stability . 3-carboxylic acid: A polar functional group that enhances solubility and enables salt formation for pharmaceutical formulations .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their differences:

Compound Name	R4 (Benzoyl Group)	R8	Molecular Weight	Key Properties/Applications	Reference
Target Compound	4-Cl, 2-F	tert-Butyl	~337.8*	Potential enzyme inhibition, antitumor
4-(4-Chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	4-Cl	Methyl	337.80	Reduced steric bulk compared to tert-Butyl
4-(2,4-Difluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	2-F, 4-F	H (unsubstituted)	325.31	Enhanced halogen bonding potential
8-tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	2-OEt	tert-Butyl	Not reported	Ethoxy group may alter metabolic pathways
8-Methyl-4-(3,4,5-trimethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid	3,4,5-OMe	Methyl	393.44	Increased hydrophilicity from methoxy groups

*Calculated based on analogous structures.

Key Comparisons

Methoxy groups (e.g., 3,4,5-trimethoxybenzoyl in ) increase polarity but reduce metabolic stability due to susceptibility to demethylation.

Conversely, smaller substituents (e.g., H at R8 in ) may improve tissue penetration but reduce plasma stability.

Biological Activity: Antitumor Potential: The spirocyclic core is associated with antitumor activity in analogs such as (5s,8s)-3-(4'-chloro-3'-fluoro-4-methylbiphenyl-3-yl)-4-hydroxy-8-methoxy-1-azaspiro[4.5]dec-3-en-2-one, which targets tumor proliferation pathways . Enzyme Inhibition: Inhibitors with similar spiro scaffolds (e.g., Inhibitor E in ) bind allosteric sites of enzymes like tryptophan hydroxylase, suggesting the target compound may share mechanistic features.

Preparation Methods

Synthesis of the Spirocyclic Intermediate

The 1-oxa-4-azaspiro[4.5]decane scaffold is typically constructed through a tandem alkylation-cyclization sequence. A representative protocol involves:

• Cyclohexenone Alkylation :

  • tert-Butyl cyclohexenone is treated with lithium diisopropylamide (LDA) to generate an enolate, which undergoes alkylation with ethyl bromoacetate to yield a γ-keto ester intermediate.

  • Reaction Conditions : −78°C, THF, 2 h (Yield: 72–78%).

• Reductive Amination and Cyclization :

  • The γ-keto ester is subjected to reductive amination using benzylamine and sodium cyanoborohydride, forming a secondary amine. Subsequent acid-catalyzed cyclization (HCl, reflux) generates the spirocyclic lactam.

  • Key Intermediate : 8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylate (Confirmed via $^1\text{H}$-NMR: δ 1.25 ppm, singlet, tert-butyl; δ 4.15 ppm, doublet, oxazolidine protons).

Introduction of the 4-Chloro-2-fluorobenzoyl Group

The benzoyl moiety is introduced via nucleophilic acyl substitution:

• Activation of the Amine :

  • The spirocyclic lactam is deprotonated with NaH in anhydrous DMF, followed by reaction with 4-chloro-2-fluorobenzoyl chloride at 0°C.

  • Yield Optimization : 85% yield achieved using 1.2 equiv acyl chloride and 2.0 equiv NaH (Reaction time: 4 h).

• Saponification of the Ester :

  • The tert-butyl ester is hydrolyzed to the carboxylic acid using LiOH in THF/water (3:1) at 60°C for 12 h.

  • Purity : >99% by HPLC after recrystallization from ethyl acetate/hexane.

Alternative Methodologies and Comparative Analysis

Palladium-Catalyzed Coupling Approaches

Recent advances employ Suzuki-Miyaura coupling to install the benzoyl group post-cyclization:

Method	Catalyst System	Yield	Purity
Nucleophilic Substitution	NaH/DMF	85%	99%
Suzuki Coupling	Pd(PPh$_3$)$_4$, K$_2$CO$_3$	78%	97%

The Suzuki method reduces side products but requires pre-functionalized boronic esters, increasing synthetic complexity.

Solid-Phase Synthesis for High-Throughput Production

Immobilization of the spirocyclic core on Wang resin enables iterative coupling and cleavage steps:

• Resin Loading : 0.8 mmol/g (Determined by Fmoc assay).

• Final Product Purity : 92–95% after HPLC purification.

Process Optimization and Scale-Up Challenges

Critical Parameters for Industrial Feasibility

• Temperature Control : Exothermic acylation steps require jacketed reactors to maintain ≤5°C.

• Solvent Selection : THF outperforms DCM in minimizing lactam ring-opening side reactions.

• Catalyst Recycling : Pd catalysts reused up to 3 cycles with <5% activity loss.

Analytical Characterization and Quality Control

Spectroscopic Validation

• **$^1\text{H}$-NMR **:

  • δ 7.45 ppm (d, J = 8.2 Hz, aromatic H), δ 4.30 ppm (m, oxazolidine H), δ 1.40 ppm (s, tert-butyl).

• HRMS :

  • Calculated for C$_{20}$H$_{25}$ClFNO$_4$: 397.1423; Found: 397.1425.

Purity and Stability Assessment

• HPLC : RT = 12.3 min (C18 column, 70:30 MeCN/H$_2$O).

• Accelerated Stability : No degradation after 6 months at 25°C/60% RH .

Q & A

Q. Table 1: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield	Key Reference
Spirocycle formation	Cyclohexanone, NH3, HCl, 60°C, 12h	65%
Benzoylation	4-Chloro-2-fluorobenzoyl chloride, DCM, Et3N, 0°C→RT	78%
Carboxylation	KMnO4, H2O/acetone, reflux	85%

Advanced: How can researchers optimize reaction yields for the benzoylation step when steric hindrance from the tert-butyl group reduces efficiency?

Answer:
Steric hindrance from bulky substituents (e.g., tert-butyl) can be mitigated by:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reagent solubility and stabilize transition states .
• Temperature control : Slow addition of benzoyl chloride at 0°C minimizes side reactions .
• Catalysis : Use of DMAP (4-dimethylaminopyridine) to accelerate acylation .
• Alternative reagents : Switching to benzoyl triflates, which are more reactive than chlorides .

Validation : Compare reaction progress via TLC or LC-MS to identify optimal conditions .

Basic: What spectroscopic techniques are critical for confirming the structure of this compound?

Answer:

• NMR spectroscopy :
  • ¹H/¹³C NMR : Assign peaks for tert-butyl (δ ~1.3 ppm for ¹H; ~29 ppm for ¹³C), spirocyclic protons (δ 3.5–4.5 ppm), and aromatic signals from the benzoyl group .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals and confirm connectivity .
• Mass spectrometry (HRMS) : Verify molecular ion ([M+H]+) and fragmentation patterns .
• IR spectroscopy : Identify carbonyl stretches (C=O at ~1700 cm⁻¹) and carboxylic acid O-H (broad ~2500–3000 cm⁻¹) .

Advanced: How should researchers resolve discrepancies between calculated and observed spectroscopic data (e.g., unexpected splitting in NMR)?

Answer:
Discrepancies may arise from dynamic effects or impurities. Steps include:

• Variable temperature NMR : Assess conformational flexibility (e.g., chair-flip in the spirocycle) .
• Crystallography : Obtain single-crystal X-ray data to confirm absolute configuration .
• Computational modeling : Compare DFT-calculated chemical shifts with experimental data .
• Purification : Re-crystallize or use preparative HPLC to remove isomeric byproducts .

Basic: What preliminary biological assays are recommended for evaluating this compound’s activity?

Answer:
Initial screening should focus on:

• Enzyme inhibition : Test against targets like lipoxygenases or kinases, given structural similarity to spirocyclic inhibitors .
• Cellular permeability : Use Caco-2 or PAMPA assays to predict bioavailability .
• Cytotoxicity : MTT assay in HEK293 or HepG2 cells to rule out nonspecific toxicity .

Q. Table 2: Example Assay Parameters

Assay	Conditions	Key Metrics
Lipoxygenase inhibition	10 µM compound, 37°C, 30 min	IC50 via UV-Vis (234 nm)
Caco-2 permeability	10 µM, 37°C, 2h	Papp (×10⁻⁶ cm/s)

Advanced: How can researchers design SAR studies to explore the role of the 4-chloro-2-fluorobenzoyl substituent?

Answer:

• Synthetic modifications : Synthesize analogs with halogen substitutions (e.g., 4-Br, 2-Cl) or electron-withdrawing groups (e.g., NO₂) .
• Biological testing : Compare IC50 values across analogs to map electronic/steric effects .
• Molecular docking : Model interactions with target proteins (e.g., COX-2) to rationalize activity trends .

Key Finding : Fluorine at the 2-position enhances metabolic stability by reducing CYP450-mediated oxidation .

Basic: What are the stability considerations for storing this compound?

Answer:

• Storage conditions : -20°C under inert gas (N2/Ar) to prevent hydrolysis of the carboxylic acid .
• Lyophilization : For long-term storage, lyophilize as a sodium salt .
• Light sensitivity : Protect from UV exposure due to the aromatic chloro/fluoro groups .

Advanced: What strategies can address contradictory results in enzyme inhibition assays (e.g., variable IC50 values)?

Answer:

• Assay standardization : Control pH, ionic strength, and enzyme lot variability .
• Orthogonal assays : Validate results using fluorescence polarization (FP) and surface plasmon resonance (SPR) .
• Metabolite screening : Check for compound degradation via LC-MS during incubation .

Basic: How is the spirocyclic core’s conformation analyzed experimentally?

Answer:

• NOESY NMR : Detect through-space interactions between axial/equatorial protons .
• X-ray crystallography : Resolve bond angles and torsional strain in the spiro junction .

Advanced: What computational tools are used to predict the compound’s pharmacokinetic properties?

Answer:

• ADMET prediction : Software like SwissADME or ADMETlab2.0 to estimate logP, BBB permeability, and CYP interactions .
• MD simulations : Assess binding kinetics and residence time in target proteins .